Cas no 1351641-20-7 (N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide)

• Product Name: N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide
• CAS No: 1351641-20-7
• MF: C₁₉H₂₁F₃N₂O₄S
• MW: 430.441254377365
• CID: 6536244
• PubChem ID: 56765495
• Update Time: 2025-05-21

N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide
• 1351641-20-7
• N-(4-(N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)sulfamoyl)phenyl)isobutyramide
• N-[4-({2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}sulfamoyl)phenyl]-2-methylpropanamide
• AKOS024538113
• VU0536485-1
• N-[4-[[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]sulfamoyl]phenyl]-2-methylpropanamide
• F6200-2309

• Inchi： 1S/C19H21F3N2O4S/c1-12(2)18(26)24-15-7-9-16(10-8-15)29(27,28)23-11-17(25)13-3-5-14(6-4-13)19(20,21)22/h3-10,12,17,23,25H,11H2,1-2H3,(H,24,26)
• InChI Key： YNYGUSSNXSSDOQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C(C)C)=O)(NCC(C1C=CC(C(F)(F)F)=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 430.11741282g/mol
• Monoisotopic Mass: 430.11741282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide

Professional Introduction to N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide (CAS No. 1351641-20-7)

N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 1351641-20-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural motif of this compound, particularly the presence of a trifluoromethyl group and a sulfamoyl moiety, contributes to its distinctive chemical properties and biological interactions.

The synthesis and characterization of N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide involve intricate chemical methodologies that highlight the advancements in modern organic synthesis. The introduction of the trifluoromethyl group into the molecular framework is a strategic choice, as it enhances the metabolic stability and binding affinity of the compound towards biological targets. This modification is particularly relevant in the development of drugs that require prolonged half-lives and improved pharmacokinetic profiles.

The sulfamoyl functionality in N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide plays a crucial role in modulating its interactions with biological receptors. Sulfamoyl groups are well-known for their ability to engage in hydrogen bonding and ionic interactions, which are essential for achieving high specificity and affinity in drug design. Recent studies have demonstrated that sulfamoylated compounds often exhibit potent inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention.

In the realm of medicinal chemistry, the combination of hydroxyl and methyl substituents in the phenyl ring further enriches the pharmacological profile of N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide. The hydroxyl group can participate in hydrogen bonding, thereby influencing the compound's solubility and bioavailability. Meanwhile, the methyl group contributes to steric hindrance, which can be critical in optimizing binding interactions with target proteins. These structural elements collectively contribute to the compound's overall efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide with remarkable accuracy. Molecular docking studies have revealed that this compound interacts strongly with several key enzymes and receptors implicated in various diseases. Notably, preliminary experiments suggest that it may exhibit inhibitory effects on enzymes involved in inflammation and pain pathways, positioning it as a potential lead compound for developing novel therapeutics.

The synthesis of N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)phenyl-2-methylpropanamide involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the sulfamoyl group requires precise control over reaction conditions to ensure high yield and purity. Additionally, the presence of the trifluoromethyl group necessitates careful handling to prevent unwanted side reactions. These challenges highlight the complexity of modern drug discovery and underscore the importance of innovative synthetic strategies.

Evaluation of N-4-{(hydroxymethylene)-N-(1-trifluoromethyl)-3-(pyridinio[1][5]diazepan--1--carbonylamido)-5--pyrimidinol} has provided valuable insights into its potential therapeutic applications. In vitro studies have demonstrated its ability to modulate key signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The compound's interaction with biological targets suggests that it may interfere with critical molecular mechanisms underlying these conditions, offering a promising avenue for further exploration.

The development of novel pharmaceuticals relies heavily on understanding the structural determinants that govern biological activity. N-{[3-(Dimethylamino)morpholino]carbonylamino}-N'-[[3-[[(3-fluoro--butyrylamino)methoxy]methylene]-5-pyrimidinol]carbonyl]-5--pyrimidinamine exemplifies how structural modifications can significantly impact a compound's pharmacological properties. By carefully designing molecular frameworks such as those found in N-{[3-(dimethylamino)morpholino]carbonylamino}-N'-[[3-[[(3-fluoro--butyrylamino)methoxy]methylene]-5-pyrimidinol]carbonyl]-5--pyrimidinamine, researchers can fine-tune interactions with biological targets to achieve desired therapeutic effects.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages allow researchers to model complex molecular interactions with unprecedented detail, enabling them to predict the efficacy and safety of compounds like N-{[3-(dimethylamino)morpholino]carbonylamino}-N'-[[3-[[(3-fluoro--butyrylamino)methoxy]methylene]-5-pyrimidinol]carbonyl]-5--pyrimidinamine before conducting expensive experimental validations. This approach not only accelerates the drug development process but also reduces costs associated with traditional trial-and-error methods.

The future prospects for N-{[3-(dimethylamino)morpholino]carbonylamino}-N'-[[3-[[(3-fluoro--butyrylamino)methoxy]methylene]-5-pyrimidinol]carbonyl]-5--pyrimidinamine are promising, given its unique structural features and potential biological activities. Further research is warranted to explore its mechanisms of action and optimize its pharmacokinetic properties. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in unlocking its full therapeutic potential.